tri(tert-butyl)phosphite
Description
tri(tert-butyl)phosphite, also known as tri-tert-butyl phosphite, is an organophosphorus compound with the molecular formula C12H27O3P. It is a colorless liquid that is used in various chemical reactions and industrial applications. This compound is known for its role as a ligand in coordination chemistry and as a reagent in organic synthesis.
Preparation Methods
Synthetic Routes and Reaction Conditions: tri(tert-butyl)phosphite can be synthesized through the reaction of phosphorous trichloride with tert-butyl alcohol. The reaction typically occurs under anhydrous conditions to prevent hydrolysis of the phosphorous trichloride. The general reaction is as follows:
PCl3+3(CH3
Properties
CAS No. |
15205-62-6 |
|---|---|
Molecular Formula |
C12H27O3P |
Molecular Weight |
250.31 g/mol |
IUPAC Name |
tritert-butyl phosphite |
InChI |
InChI=1S/C12H27O3P/c1-10(2,3)13-16(14-11(4,5)6)15-12(7,8)9/h1-9H3 |
InChI Key |
NZIQBDROTUFRHZ-UHFFFAOYSA-N |
SMILES |
CC(C)(C)OP(OC(C)(C)C)OC(C)(C)C |
Canonical SMILES |
CC(C)(C)OP(OC(C)(C)C)OC(C)(C)C |
| 15205-62-6 | |
Origin of Product |
United States |
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